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Compound of Interest

Compound Name:
1-Hydroxycyclobutanecarboxylic

acid

Cat. No.: B1337850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Hydroxycyclobutanecarboxylic acid, a unique bifunctional molecule, is a valuable building

block in medicinal chemistry and materials science. This guide provides a comprehensive

overview of its chemical and physical properties, spectroscopic characteristics, reactivity, and

potential applications. Detailed information on its synthesis and safe handling is also presented

to support its use in research and development.

Chemical and Physical Properties
1-Hydroxycyclobutanecarboxylic acid is a solid at room temperature, appearing as a light

brown to brown substance.[1][2] It possesses both a hydroxyl and a carboxylic acid functional

group, which contribute to its chemical reactivity and physical characteristics. Its compact

cyclobutane ring introduces conformational rigidity.[1][2]
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Property Value Source

Molecular Formula C₅H₈O₃ [1][3]

Molecular Weight 116.12 g/mol [2]

CAS Number 41248-13-9 [1][2]

Melting Point 68 °C [1][2]

Boiling Point 120 °C [1][2]

Density (Predicted) 1.476 ± 0.06 g/cm³ [1][2]

pKa (Predicted) 4.05 ± 0.20 [1][2]

Appearance Light brown to brown solid [1][2]

Storage Temperature 2-8°C [1][2]

Spectroscopic Data
While specific spectra for 1-hydroxycyclobutanecarboxylic acid are not readily available in

the provided search results, the expected spectroscopic characteristics can be inferred from its

functional groups.
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Spectroscopy Feature
Expected Chemical Shift /
Wavenumber

¹H NMR
Carboxylic acid proton (-

COOH)
~10-13 ppm (broad singlet)

Hydroxyl proton (-OH)
Variable, ~2-5 ppm (broad

singlet)

Cyclobutane protons (-CH₂) ~1.8-2.5 ppm (multiplets)

¹³C NMR Carbonyl carbon (-C=O) ~170-185 ppm

Quaternary carbon (C-OH) ~70-80 ppm

Cyclobutane carbons (-CH₂) ~20-40 ppm

IR Spectroscopy O-H stretch (carboxylic acid) 2500-3300 cm⁻¹ (very broad)

O-H stretch (alcohol) 3200-3600 cm⁻¹ (broad)

C=O stretch (carbonyl) 1700-1725 cm⁻¹ (strong)

C-O stretch 1210-1320 cm⁻¹

Reactivity and Potential Applications
The reactivity of 1-hydroxycyclobutanecarboxylic acid is dictated by its hydroxyl and

carboxylic acid functional groups. These allow for a range of chemical transformations, making

it a versatile synthetic intermediate.

Key Reactions:

Esterification: The carboxylic acid can be converted to esters by reaction with alcohols under

acidic conditions. The hydroxyl group can also be esterified.

Amide Formation: The carboxylic acid can react with amines to form amides.

Oxidation: The secondary alcohol can be oxidized to a ketone.
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Chelation: The presence of both a hydroxyl and a carboxyl group makes it a potential

chelating agent for metal ions.[1][2]

Applications:

Pharmaceutical Synthesis: It is used in the preparation of piperidines and piperidones that

act as FPR2 modulators.[1][2]

Drug Development: Its rigid cyclobutane scaffold is of interest in designing molecules with

specific conformational constraints.
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Potential reactions of 1-hydroxycyclobutanecarboxylic acid.

Illustrative Synthesis Protocol
A common route for the synthesis of α-hydroxy carboxylic acids involves the hydrolysis of a

cyanohydrin precursor. The following is a generalized experimental protocol for the synthesis of

1-hydroxycyclobutanecarboxylic acid from cyclobutanone.

Step 1: Formation of Cyclobutanone Cyanohydrin

In a well-ventilated fume hood, cool a solution of cyclobutanone in a suitable solvent (e.g.,

ethanol) to 0-5°C in an ice bath.
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Slowly add a solution of sodium cyanide (NaCN) or potassium cyanide (KCN) in water to the

cooled cyclobutanone solution while stirring.

After the addition of the cyanide solution, slowly add an acid (e.g., sulfuric acid) dropwise to

maintain a slightly acidic pH.

Continue stirring the reaction mixture at a low temperature for several hours until the reaction

is complete (monitored by TLC or GC).

Extract the cyanohydrin product with an organic solvent (e.g., diethyl ether) and dry the

organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the crude cyclobutanone cyanohydrin.

Step 2: Hydrolysis to 1-Hydroxycyclobutanecarboxylic Acid

Add the crude cyanohydrin to a concentrated solution of a strong acid (e.g., hydrochloric acid

or sulfuric acid).

Heat the mixture under reflux for several hours. The progress of the hydrolysis can be

monitored by the evolution of ammonia gas or by TLC.

After the reaction is complete, cool the mixture to room temperature.

Neutralize the excess acid carefully with a base (e.g., sodium hydroxide solution) until the pH

is neutral.

Extract the aqueous solution with a suitable organic solvent to remove any unreacted

starting material or byproducts.

Acidify the aqueous layer with a strong acid to precipitate the 1-
hydroxycyclobutanecarboxylic acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

The crude product can be further purified by recrystallization from a suitable solvent system

(e.g., benzene/ligroine).[1][2]
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A general workflow for the synthesis of 1-hydroxycyclobutanecarboxylic acid.

Safety and Handling
Based on data for structurally similar compounds, 1-hydroxycyclobutanecarboxylic acid
should be handled with care. The following is a summary of potential hazards and

recommended safety precautions.
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Hazard Category
GHS Classification and Precautionary
Statements

Acute Toxicity

H302: Harmful if swallowed.[2] P270: Do not

eat, drink or smoke when using this product.

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

Skin Irritation

H315: Causes skin irritation.[2] P264: Wash skin

thoroughly after handling. P280: Wear protective

gloves. P302+P352: IF ON SKIN: Wash with

plenty of soap and water. P332+P313: If skin

irritation occurs: Get medical advice/attention.

Eye Damage

H318: Causes serious eye damage.[2] P280:

Wear eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P310: Immediately call a

POISON CENTER or doctor/physician.

Respiratory Irritation

H335: May cause respiratory irritation.[2] P261:

Avoid breathing dust. P271: Use only outdoors

or in a well-ventilated area. P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Hydroxycyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337850#chemical-properties-of-1-
hydroxycyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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